2-((4-bromobenzyl)thio)-5-ethyl-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-5-ethyl-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H15BrN2OS/c1-3-12-9(2)16-14(17-13(12)18)19-8-10-4-6-11(15)7-5-10/h4-7H,3,8H2,1-2H3,(H,16,17,18)
• InChI Key: PLGLHUYFLZTBAK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)SCC2=CC=C(C=C2)Br)C
• Molecular Formula: C14H15BrN2OS
• Molecular Weight: 339.25 g/mol

Description

2-((4-bromobenzyl)thio)-5-ethyl-6-methylpyrimidin-4(3H)-one, also known as BBTME, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. BBTME belongs to the class of pyrimidine derivatives and is known to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Antibacterial Agents

The synthesis of 2,4-diamino-5-benzylpyrimidines and analogues, including processes like electrophilic substitution and C-benzylation, provides a foundation for developing antibacterial agents. These compounds, through various synthetic routes, have shown potential for inhibiting bacterial growth, highlighting their application in addressing antibiotic resistance and developing new antibacterial therapies (Rauckman & Roth, 1980).

Antimicrobial Activity

Several pyrimidine derivatives, including thio-substituted compounds, have been synthesized and evaluated for their antimicrobial activity. Studies indicate that these compounds exhibit significant activity against a range of bacteria and fungi, suggesting their potential as novel antimicrobial agents. The development of these compounds involves innovative synthetic strategies, including the use of microwave-assisted synthesis, to enhance the efficiency and yield of the target molecules (Youssef & Amin, 2012).

Antiviral and Antiproliferative Activities

The exploration of pyrimidine derivatives for their antiviral and antiproliferative properties has led to the identification of compounds with significant activity against viral infections and cancer cell lines. This research highlights the versatility of pyrimidine derivatives in medicinal chemistry, offering potential pathways for the development of new therapeutic agents targeting a variety of diseases (Awad et al., 2015).

Novel Synthetic Pathways

Research into novel synthetic pathways for the production of pyrimidine derivatives has yielded compounds with potential pharmaceutical applications. These studies not only enhance our understanding of chemical synthesis but also contribute to the discovery of new molecules with therapeutic value. The innovative approaches to synthesizing these derivatives underscore the ongoing efforts to expand the arsenal of compounds available for drug development (Mohammad, Ahmed, & Mahmoud, 2017).